Cas no 1160247-06-2 (tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate)

• Product Name: tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate
• CAS No: 1160247-06-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD11227069
• CID: 1206016
• PubChem ID: 71305869
• Update Time: 2025-06-08

tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 11-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• 1-Oxa-4,8-diazaspiro[5.5]undecane-4-carboxylic acid 1,1-dimethylethyl ester
• 4-Boc-1-oxa-4,8-diazaspiro[5.5]undecane
• tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate
• P11122
• AKOS022676183
• SB21016
• AM805461
• tert-butyl11-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate
• SCHEMBL22409286
• PB37771
• t-Butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate
• DA-29125
• EN300-268901
• DTXSID001169485
• CS-0036394
• tert-Butyl1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate
• 1160247-06-2
• MFCD11227069
• SY101692
• 1,1-Dimethylethyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate
• KS-10097

• MDL： MFCD11227069
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-8-17-13(10-15)5-4-6-14-9-13/h14H,4-10H2,1-3H3
• InChI Key： WPWQOZQQBMPUIV-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC21CNCCC2

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate

Professional Introduction to Tert-butyl 1-Oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate (CAS No. 1160247-06-2)

Tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate is a sophisticated heterocyclic compound with a unique spirocyclic structure, characterized by its molecular formula and the presence of oxygen and nitrogen atoms in a cyclic arrangement. This compound, identified by the CAS number 1160247-06-2, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its intriguing structural features and potential biological activities.

The spirocyclic framework of tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate contributes to its distinct chemical properties, making it a valuable scaffold for the development of novel bioactive molecules. The presence of both oxygen and nitrogen atoms in the spirocycle introduces multiple sites for functionalization, which can be strategically exploited to modulate biological interactions. This structural complexity has positioned the compound as a subject of interest in the design of targeted therapeutics.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The spirocyclic core in tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate is particularly noteworthy, as it can provide a rigid scaffold that mimics the conformational preferences of biologically relevant molecules. This feature is particularly advantageous in drug discovery efforts aimed at developing small-molecule inhibitors or agonists.

The carboxylate group at the 4-position of the spirocycle in tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate serves as a key functional handle for further derivatization. This group can be readily modified through various chemical reactions, such as esterification, amidation, or coupling reactions, allowing for the creation of a diverse library of analogues. Such modifications are crucial for optimizing pharmacokinetic properties and improving target engagement.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of spirocyclic compounds like tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate. These tools enable researchers to predict binding modes and optimize molecular interactions with high precision. By leveraging these technologies, scientists can accelerate the discovery process and identify lead compounds with improved efficacy and reduced toxicity.

The potential applications of tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science, particularly in the development of advanced polymers and liquid crystals. The spirocyclic core can impart special properties to materials, such as enhanced thermal stability or unique optical characteristics.

In conclusion, tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-4-carboxylate represents a fascinating compound with significant potential in both life sciences and materials science. Its complex architecture and versatile functionalization possibilities make it an attractive scaffold for innovative research. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines.